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Compound of Interest

Compound Name: 1-Benzylazetidin-3-ol

Cat. No.: B1275582 Get Quote

Technical Dossier: 1-Benzylazetidin-3-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of 1-
Benzylazetidin-3-ol, a heterocyclic compound of interest in medicinal chemistry and synthetic

organic chemistry.

Core Chemical Data
The fundamental molecular properties of 1-Benzylazetidin-3-ol are summarized below. It is

important to distinguish this compound from the structurally related but distinct molecule, 1-

Benzhydrylazetidin-3-ol, which possesses two phenyl rings attached to the alpha-carbon of the

benzyl group.

Property Value

Chemical Name 1-Benzylazetidin-3-ol

Molecular Formula C₁₀H₁₃NO

Molecular Weight 163.22 g/mol [1]

CAS Number 54881-13-9

IUPAC Name 1-benzylazetidin-3-ol[1]
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In contrast, the related compound 1-Benzhydrylazetidin-3-ol has a molecular formula of

C₁₆H₁₇NO and a molecular weight of 239.31 g/mol .[2][3][4]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of azetidine derivatives

are crucial for reproducibility. While specific experimental details for the synthesis of 1-
Benzylazetidin-3-ol were not found in the immediate search, a general synthetic approach for

a related compound, 1-Benzhydrylazetidin-3-ol, involves the reaction of 1-

(diphenylmethylamino)-3-chloro-2-propanol with a base such as N,N-diisopropylethylamine

(DIPEA) in ethanol. The reaction mixture is heated to reflux, and the resulting product can be

purified by recrystallization. This general methodology can be adapted by those skilled in the

art for the synthesis of 1-Benzylazetidin-3-ol, likely starting from 1-(benzylamino)-3-chloro-2-

propanol.

Logical Relationships
The following diagram illustrates the relationship between the chemical name and its core

molecular properties.
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Fig. 1: Core properties of 1-Benzylazetidin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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